Cas no 51030-13-8 (Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-)

• Product Name: Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
• CAS No: 51030-13-8
• MF: C₁₃H₉N₃O₆S
• MW: 335.292061567307
• CID: 384628
• PubChem ID: 352620
• Update Time: 2025-04-19

Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
• NSC-527242
• 51030-13-8
• NSC527242
• DTXSID70326360
• 2-[(4-Methylphenyl)sulfanyl]-1,3,5-trinitrobenzene

• Inchi： 1S/C13H9N3O6S/c1-8-2-4-10(5-3-8)23-13-11(15(19)20)6-9(14(17)18)7-12(13)16(21)22/h2-7H,1H3
• InChI Key： WZGRPOBHHWBCPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.02127
• Monoisotopic Mass: 335.02120619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 129.42